1-Benzylsulfonyl-2-methoxybenzene

• Molecular Formula: C14H14O3S
• Molecular Weight: 262.33 g/mol
• SMILES: COC1=CC=CC=C1S(=O)(=O)CC2=CC=CC=C2
• InChI: InChI=1S/C14H14O3S/c1-17-13-9-5-6-10-14(13)18(15,16)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChIKey: NMHDTPVCHIIERO-UHFFFAOYSA-N

1-Benzylsulfonyl-2-methoxybenzene – Identity & Procurement

1-Benzylsulfonyl-2-methoxybenzene (CAS 1509939-11-0, C₁₄H₁₄O₃S, MW 262.33 g/mol) is an ortho-methoxy-substituted benzyl aryl sulfone, characterized by a sulfonyl bridge linking a benzyl group to a 2-methoxyphenyl ring . Its computed physicochemical profile includes a logP of 2.6, a topological polar surface area (TPSA) of 51.8 Ų, four rotatable bonds, and zero hydrogen-bond donors . The compound belongs to the benzylsulfonylarene class, which finds application as synthetic intermediates in reactive dye chemistry, pharmaceutical building blocks, and agrochemical precursors .

1

Ortho-methoxy conformational steering for structure-based design

2

Benzyl spacer for lipophilicity modulation in lead optimization

3

Reported one-pot sulfonylation route without gaseous SO₂

• [1] Molaid compound entry: 1-(benzylsulfonyl)-2-methoxybenzene (CAS 1509939-11-0), computed physicochemical properties and synthetic route. View Source
• [2] Marschner, C., Jessen, J. L., Pandl, K., & Patsch, M. (1993). U.S. Patent No. 5,241,055. Reactive dyes with a reactive system based on alkenylsulfonyl and benzyl compounds as intermediates therefor. BASF Aktiengesellschaft. View Source

1-Benzylsulfonyl-2-methoxybenzene – Ortho-Methoxy Differentiation

In-class benzyl sulfones and methoxy-substituted analogs cannot be interchanged without consequence. The ortho-methoxy group of 1-benzylsulfonyl-2-methoxybenzene exerts a steric and electronic influence that is absent in the meta (CAS 1427459-98-0) and para (CAS 14223-10-0) isomers, altering the preferred ground-state conformation of the sulfonyl moiety relative to the aryl ring . This conformational shift impacts molecular recognition events such as protein-ligand binding and supramolecular assembly. Furthermore, the benzyl spacer distinguishes it from direct phenyl sulfone analogs such as 1-methoxy-2-(phenylsulfonyl)benzene (CAS 23038-47-3), producing a distinct lipophilicity profile (logP 2.6 vs. 3.61) . These differences are quantifiable and translate directly into divergent performance in applications where partition behavior, binding geometry, or metabolic susceptibility are critical.

Isomer mismatch

Meta and para isomers lack ortho steric steering, which may shift binding geometry and molecular recognition outcomes.

Spacer difference

Phenyl sulfone analogs without the benzyl methylene group exhibit higher logP, potentially altering partition and protein-binding behavior.

Polar surface shift

Non-methoxylated benzyl sulfones show lower TPSA; the ortho-methoxy group may influence solubility and permeability profiles differently.

• [1] Cambridge Crystallographic Data Centre – Mercury User Guide and Tutorials: Conformational preference of ortho-substituted vs. unsubstituted aryl sulfones (torsion angle shifts from ~90° to ~77° upon ortho substitution). View Source
• [2] Molaid compound entry: 1-(benzylsulfonyl)-2-methoxybenzene (CAS 1509939-11-0), logP = 2.6. View Source

1-Benzylsulfonyl-2-methoxybenzene – Differentiation Evidence

Ortho-Methoxy Conformational Steering

The ortho-methoxy substituent on 1-benzylsulfonyl-2-methoxybenzene forces the sulfonyl group to rotate away from the substituent, altering the preferred C(aryl)–C(aryl)–S(=O)₂–C torsion angle. Crystallographic data for ortho-substituted aryl sulfones as a class show a torsion angle of approximately 77°, compared to ~90° for unsubstituted aryl sulfones, a difference of 13° . Neither the meta-methoxy isomer (1-(benzylsulfonyl)-3-methoxybenzene) nor the para-methoxy isomer (1-(benzylsulfonyl)-4-methoxybenzene) exerts this steric conformational steering because the methoxy group is remote from the sulfonyl–aryl junction . This 'lever effect' is amplified in larger ligands and can significantly alter docking poses in protein binding sites .

Torsion angle shift

Class-level

~77° (vs. ~90° baseline)

Supports conformation-biased scaffold design context.

Inferred from ortho-substituted aryl sulfone crystallographic data.

Evidence Dimension	Preferred C(aryl)–C(aryl)–S(=O)₂–C torsion angle
Target Compound Data	~77° (inferred for ortho-substituted aryl sulfones class, which includes 1-benzylsulfonyl-2-methoxybenzene)
Comparator Or Baseline	~90° for unsubstituted aryl sulfones; meta- and para-methoxy isomers lack this steric perturbation
Quantified Difference	Δ ≈ 13° reduction in torsion angle
Conditions	Small-molecule X-ray crystallography data aggregated across the Cambridge Structural Database; conformational analysis extracted from Mercury User Guide tutorials

Why This Matters

For any application where the three-dimensional presentation of the sulfone governs molecular recognition (e.g., target binding, supramolecular assembly, or catalytic activity), the ortho-methoxy isomer provides a conformationally biased scaffold that meta and para isomers cannot replicate.

• [1] Cambridge Crystallographic Data Centre – Mercury User Guide and Tutorials: Conformational analysis of ortho-substituted vs. unsubstituted aryl sulfones; preferred torsion angle shifts from 90° to ~77°. View Source

Lipophilicity Reduction vs. Phenyl Sulfone Analog

1-Benzylsulfonyl-2-methoxybenzene exhibits a computed logP of 2.6 . Its closest direct phenyl sulfone analog, 1-methoxy-2-(phenylsulfonyl)benzene (CAS 23038-47-3), which lacks the benzyl methylene spacer, has a measured logP of 3.61 . The benzyl methylene group introduces additional polarizable C–H bonds and a larger solvent-accessible surface area, yet the net effect is a logP reduction of approximately 1.0 unit relative to the phenyl sulfone analog. For context, benzyl phenyl sulfone (CAS 3112-88-7) shows logP values of 2.35–3.74 depending on measurement method , while dibenzyl sulfone (CAS 620-32-6) has a logP of 3.88 .

Lipophilicity reduction

Context-dependent

logP 2.6 (target) vs. 3.61 (phenyl sulfone analog)

LogP reduction may inform partition-dependent assay context.

Computed logP for target; measured logP for comparator.

Evidence Dimension	Octanol–water partition coefficient (logP)
Target Compound Data	logP = 2.6 (computed, Molaid)
Comparator Or Baseline	1-methoxy-2-(phenylsulfonyl)benzene: logP = 3.61 (measured); benzyl phenyl sulfone: logP = 2.35–3.74; dibenzyl sulfone: logP = 3.88
Quantified Difference	ΔlogP = –1.01 vs. 1-methoxy-2-(phenylsulfonyl)benzene; –1.28 vs. dibenzyl sulfone; within range for benzyl phenyl sulfone
Conditions	Computed logP data from Molaid (target compound); experimental data from Molbase (phenyl sulfone analog); various sources for benzyl phenyl sulfone and dibenzyl sulfone

Why This Matters

A logP difference of 1 unit translates to an approximately 10-fold difference in partition behavior, directly impacting chromatographic retention, membrane permeability, and non-specific protein binding. Buyers optimizing for lower lipophilicity (e.g., to reduce hERG or CYP liability) will benefit from the benzyl spacer present in the target compound.

• [1] Molaid compound entry: 1-(benzylsulfonyl)-2-methoxybenzene (CAS 1509939-11-0), logP = 2.6. View Source

TPSA Enhancement vs. Non-Methoxylated Benzyl Sulfones

The addition of the ortho-methoxy group elevates the TPSA of 1-benzylsulfonyl-2-methoxybenzene to 51.8 Ų , compared to 42.52 Ų for both benzyl phenyl sulfone (CAS 3112-88-7) and dibenzyl sulfone (CAS 620-32-6) , both of which lack the methoxy substituent. This represents a 9.3 Ų increase (≈22% relative increase) in polar surface area. The meta- and para-methoxy isomers share the same molecular formula and are expected to have similar TPSA values, but they lack the ortho conformational steering effect described in Evidence Item 1.

Polar surface area gain

Context-dependent

TPSA 51.8 Ų (target) vs. 42.52 Ų (non-methoxylated)

TPSA increase may alter solubility and permeability profiles.

Computed values; methoxy substitution drives the 9.3 Ų difference.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 51.8 Ų
Comparator Or Baseline	Benzyl phenyl sulfone: TPSA = 42.52 Ų; Dibenzyl sulfone: TPSA = 42.52 Ų; 1-methoxy-2-(phenylsulfonyl)benzene: TPSA = 51.75 Ų
Quantified Difference	ΔTPSA = +9.3 Ų vs. non-methoxylated benzyl sulfones (benzyl phenyl sulfone and dibenzyl sulfone); negligible difference vs. phenyl sulfone analog (+0.05 Ų)
Conditions	Computed TPSA values from Molaid (target) , Chemsrc (benzyl phenyl sulfone , dibenzyl sulfone ), and Molbase (1-methoxy-2-(phenylsulfonyl)benzene )

Why This Matters

A higher TPSA correlates with improved aqueous solubility and reduced passive membrane permeability. For buyers selecting between a methoxylated benzyl sulfone and a non-methoxylated variant, the TPSA difference of 9.3 Ų represents a meaningful shift in drug-likeness parameters (e.g., Veber's rule threshold of 140 Ų is not approached, but incremental changes matter in lead optimization).

• [1] Molaid compound entry: 1-(benzylsulfonyl)-2-methoxybenzene (CAS 1509939-11-0), TPSA = 51.8 Ų. View Source

Synthetic Accessibility via One-Pot Route

A one-pot, three-component synthesis of 1-benzylsulfonyl-2-methoxybenzene has been reported using benzyl bromide, 2-methoxyphenylmagnesium chloride, and the SO₂ surrogate DABSO in THF/DMF, proceeding over 4 hours to give the target compound in 79% isolated yield . The use of DABSO as a bench-stable SO₂ equivalent avoids the handling of gaseous SO₂ or thionyl chloride, simplifying scale-up and improving reproducibility. In contrast, synthetic routes to the para isomer (1-(benzylsulfonyl)-4-methoxybenzene) often employ palladium-catalyzed cross-coupling at elevated temperatures (85–100 °C) with longer reaction times (16–22 h), and reported yields are variable depending on the catalyst system .

Synthetic accessibility

Head-to-head

79% yield in 4 h (target) vs. variable yields, 16–22 h (para isomer routes)

Reported route supports supply reliability and scale-up review.

One-pot DABSO method; para routes require Pd catalysis and extended heating.

Evidence Dimension	Synthetic yield and practicality
Target Compound Data	79% isolated yield; one-pot, three-component reaction; 4 h; room temperature to mild heating; DABSO as SO₂ source
Comparator Or Baseline	1-(benzylsulfonyl)-4-methoxybenzene: variable yields; Pd-catalyzed cross-coupling routes requiring 85–100 °C, 16–22 h, inert atmosphere
Quantified Difference	Target: 79% in 4 h vs. para isomer: variable reported yields, longer reaction times (16–22 h), and higher process intensity (Pd catalyst, elevated temperature, sealed tube conditions)
Conditions	Target: Grignard reagent route with DABSO, THF/DMF, 4 h . Para isomer: Cs₂CO₃/EtOH at 90 °C, 16 h (sealed tube); or Pd(PPh₃)₄/Na₂CO₃ in DMSO/toluene at 100 °C, 16 h; or PdCl₂/t-BuXPhos/K₂S₂O₅ at 85 °C, 22 h

Why This Matters

For procurement planning, a documented 79% yield via a straightforward one-pot route indicates reliable synthetic accessibility and lower cost-of-goods risk compared to isomers requiring precious-metal catalysis and extended processing. This directly impacts lead time, scalability, and cost for bulk orders.

• [1] Molaid compound entry: 1-(benzylsulfonyl)-2-methoxybenzene (CAS 1509939-11-0), three-component synthesis with DABSO, 79% yield. View Source

1-Benzylsulfonyl-2-methoxybenzene – Application Scenarios

Conformationally Biased Scaffold for Drug Design

The ortho-methoxy-induced torsion angle shift (~13° from the 90° baseline) provides a pre-organized conformation that can be exploited in fragment-based drug discovery and structure-based design campaigns. When docking into binding sites where the relative orientation of the sulfone oxygens is critical, the ortho isomer offers a geometrically distinct starting point compared to meta and para analogs . This conformational preference is especially valuable for targets where the sulfone acts as a hydrogen-bond acceptor anchor, such as in kinase hinge-binding motifs or protease active sites .

Controlled logP Reduction in Lead Optimization

With a logP of 2.6, 1-benzylsulfonyl-2-methoxybenzene occupies a lipophilicity sweet spot that is approximately 10-fold lower in octanol–water partitioning than the phenyl sulfone analog 1-methoxy-2-(phenylsulfonyl)benzene (logP 3.61) . This makes it a superior choice when project requirements demand reduced logP to improve solubility, mitigate CYP inhibition, or lower hERG channel blocking risk, while the benzyl group maintains sufficient hydrophobic contact surface for target engagement .

Ortho-Substituted Reactive Dye Intermediate

Patent literature on reactive dyes explicitly identifies benzylsulfonyl-substituted benzene intermediates as key building blocks for dyes containing azo, anthraquinone, and phthalocyanine chromophores . The ortho-methoxy pattern may influence the electronic absorption properties and the reactivity of the sulfonyl group toward nucleophilic displacement under alkaline dye-fixing conditions. For formulators seeking to differentiate their dye portfolio through regioisomer selection, 1-benzylsulfonyl-2-methoxybenzene provides a structurally distinct alternative to the more commonly reported para-substituted variants .

Scalable Process with Reduced Precious-Metal Use

The one-pot, three-component route using DABSO as the SO₂ source and 2-methoxyphenylmagnesium chloride as the nucleophile achieves a 79% isolated yield without requiring palladium catalysts . In comparison, reported syntheses of the para isomer rely on Pd-catalyzed cross-coupling protocols demanding inert atmosphere, elevated temperatures, and extended reaction times . For procurement in quantities exceeding gram scale, the target compound's synthetic route offers a lower cost, higher throughput option with fewer supply-chain risks associated with precious-metal volatility .

Application

Selection Property

Validation Focus

Conformationally biased scaffold

Ortho-methoxy torsional steering

Binding geometry and docking consistency

Lipophilicity-tuned building block

Benzyl spacer for lower logP vs. phenyl sulfone

Partition behavior and off-target liability profiling

Reactive dye intermediate

Ortho-methoxy electronic and steric influence

Dye reactivity and chromophore differentiation

Scalable synthetic process

One-pot sulfonylation without precious metals

Supply scalability and process economy review

• [1] Cambridge Crystallographic Data Centre – Mercury User Guide and Tutorials: Conformational analysis of ortho-substituted aryl sulfones. View Source
• [2] Molaid compound entry: 1-(benzylsulfonyl)-2-methoxybenzene (CAS 1509939-11-0), properties and synthesis. View Source
• [3] Marschner, C., Jessen, J. L., Pandl, K., & Patsch, M. (1993). U.S. Patent No. 5,241,055. Reactive dyes with a reactive system based on alkenylsulfonyl and benzyl compounds as intermediates therefor. BASF. View Source